2-{2-[(4,4-Dimethylcyclohexyl)amino]ethoxy}ethan-1-ol

• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• SMILES: CC1(CCC(CC1)NCCOCCO)C
• InChI: InChI=1S/C12H25NO2/c1-12(2)5-3-11(4-6-12)13-7-9-15-10-8-14/h11,13-14H,3-10H2,1-2H3
• InChIKey: RLXLUROYZDKWOS-UHFFFAOYSA-N

Physicochemical Profile and Procurement Baseline

2-{2-[(4,4-Dimethylcyclohexyl)amino]ethoxy}ethan-1-ol (CAS 1343366-64-2) is a bifunctional aminocyclohexyl ether building block bearing a geminal 4,4-dimethylcyclohexyl moiety linked via an ethoxy spacer to a terminal primary alcohol. Its molecular formula is C₁₂H₂₅NO₂ (MW 215.33 g/mol), and it is supplied as a research-grade intermediate at ≥95% purity . Computed physicochemical descriptors include a topological polar surface area (TPSA) of 41.49 Ų, a calculated LogP of 1.5537, three hydrogen-bond acceptors, two hydrogen-bond donors, and six rotatable bonds . The compound belongs to a family of positional isomers differing only in the substitution pattern of the dimethyl groups on the cyclohexane ring, a seemingly minor variation that produces measurable differences in lipophilicity and, by extension, partitioning behavior relevant to both synthetic and formulation workflows.

GradeResearch-grade intermediate ≥95% purity

LipophilicityHigher organic partitioning vs. other dimethyl isomers

ReactivityBifunctional amine & alcohol for chain extension

Why Positional Isomer Selection Matters

All dimethylcyclohexyl-aminoethoxy-ethanol isomers share the same molecular formula (C₁₂H₂₅NO₂), identical TPSA values, and identical hydrogen-bond donor/acceptor counts, which can create the false impression that they are interchangeable in synthesis or formulation . However, the position of the geminal methyl groups on the cyclohexane ring directly modulates the computed LogP: the 4,4-isomer exhibits a LogP of 1.5537, whereas the 3,5-isomer shows 1.4096 and the 3,3-isomer shows approximately 1.46 . This LogP difference of 0.09–0.14 log units, while modest in absolute terms, can translate into practically meaningful shifts in organic-phase partitioning, chromatographic retention, and formulation compatibility. Selecting the wrong positional isomer can therefore alter reaction selectivity, complicate purification, or compromise the physicochemical profile of downstream products — a risk that procurement specifications must explicitly address.

Target isomer

LogPHighest computed LogP (1.5537) drives stronger organic-phase partitioning

StericSymmetrical 4,4-geminal dimethyl keeps amine center accessible

Other isomers (3,5- / 3,3-)

LogP shiftLower LogP reduces extraction efficiency and alters chromatographic retention

Steric clashProximal methyl groups hinder amine reactivity and may change reaction selectivity

Quantitative Comparator Evidence vs. Positional Isomers

Lipophilicity Advantage: Highest LogP Among Dimethyl Isomers

The 4,4-dimethylcyclohexyl isomer of 2-{2-[(dimethylcyclohexyl)amino]ethoxy}ethan-1-ol exhibits the highest computed LogP (1.5537) among the four commercially available positional isomers. In contrast, the 3,5-dimethyl isomer has a LogP of 1.4096, the 3,3-dimethyl isomer approximately 1.46, and the 3,4-dimethyl isomer 1.4434 . All LogP values were computed using consistent algorithms within vendor-supplied computational chemistry datasets. The TPSA, H-bond donor count (2), and H-bond acceptor count (3) are identical across all four isomers , confirming that the LogP difference originates solely from the position of the geminal methyl substitution on the cyclohexane ring rather than from differences in hydrogen-bonding capacity or polar surface area.

Lipophilicity ranking

Cross-study comparable

4,4-: LogP 1.5537
3,5-: 1.4096
3,3-: ~1.46
3,4-: 1.4434

Supports higher organic-phase partitioning

TPSA identical; consistent computational method

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.5537 (4,4-dimethyl isomer, CAS 1343366-64-2)
Comparator Or Baseline	3,5-dimethyl isomer (CAS 1338995-52-0): LogP = 1.4096; 3,3-dimethyl isomer (CAS 1339057-00-9): LogP ≈ 1.46; 3,4-dimethyl isomer (CAS 1339489-99-4): LogP = 1.4434
Quantified Difference	4,4-isomer LogP exceeds 3,5-isomer by +0.1441; exceeds 3,3-isomer by ~+0.09; exceeds 3,4-isomer by +0.1103
Conditions	Computationally predicted LogP values from vendor-supplied computational chemistry datasets; all isomers share identical molecular formula (C₁₂H₂₅NO₂), TPSA (41.49 Ų), H-bond donors (2), and H-bond acceptors (3)

Why This Matters

Higher LogP in the 4,4-isomer translates to greater partitioning into organic phases during liquid-liquid extraction, reversed-phase chromatographic retention, and potentially enhanced membrane permeability in cell-based assays — a critical differentiator when reproducible extraction efficiency or consistent bioassay performance is required.

Conformational Symmetry and Steric Environment

The 4,4-geminal dimethyl substitution pattern places both methyl groups at the same ring carbon, generating a symmetrical steric environment around the cyclohexane ring. In contrast, the 3,3-isomer positions the geminal dimethyl group one carbon closer to the amino attachment point, introducing greater steric hindrance near the reactive amine center . Conformational studies on related 4,4-dimethylcyclohexyl systems demonstrate that the geminal substitution at the 4-position influences the chair-flipping equilibrium of the cyclohexane ring and can alter the spatial orientation of exocyclic substituents compared to 3,3- or 3,5-substitution patterns [1]. While no direct head-to-head crystallographic or NMR comparison of these specific aminoethoxy-ethanol isomers has been published, the differential steric environment is a predictable consequence of the substitution topology and is consistent with the broader literature on dimethylcyclohexane conformational equilibria.

Steric environment

Class-level inference

4,4-geminal: symmetric, distal to amine
3,3-: proximal steric hindrance

Predictable amine reactivity for derivatization

Inferred from cyclohexane conformational principles

Evidence Dimension	Steric environment and conformational symmetry around the cyclohexane ring
Target Compound Data	Geminal dimethyl at position 4; symmetric steric distribution; amino group attached via ethoxy spacer to ring carbon 1
Comparator Or Baseline	3,3-dimethyl isomer: geminal dimethyl at position 3, one carbon closer to amino attachment; 3,5-dimethyl isomer: methyl groups at non-equivalent positions introducing asymmetry
Quantified Difference	No quantitative steric parameter (e.g., Taft Es or Charton ν) available for direct comparison; differentiation is based on structural topology and established conformational principles of substituted cyclohexanes
Conditions	Comparative analysis based on molecular structure (SMILES) and published conformational studies of dimethylcyclohexyl derivatives

Why This Matters

The symmetrical steric environment of the 4,4-isomer reduces steric congestion near the secondary amine, which can facilitate more predictable nucleophilic reactivity in derivatization reactions (e.g., acylation, alkylation, reductive amination) compared to isomers with proximal methyl substitution.

• [1] Scilit. Conformational studies. XI. NMR studies of transannular substituent effects in cyclohexanols. Study of 4,4-dimethylcyclohexanol, 4,4-dimethylcyclohexylamine, and related compounds. View Source

Purity Specification and Storage Stability Benchmarking

The 4,4-isomer is commercially supplied at a minimum purity of 95%, consistent with the purity specifications of the 3,3-, 3,5-, and 3,4-isomers, all of which are also offered at ≥95% purity by multiple vendors . The recommended storage condition for the 4,4-isomer is sealed in a dry environment at 2–8°C . While no accelerated stability study directly comparing the four isomers is publicly available, the structural feature of geminal dimethyl substitution at the 4-position places the methyl groups farthest from the reactive amine and hydroxyl termini, which may reduce steric acceleration of degradation pathways involving the amino group — a hypothesis consistent with the general observation that steric shielding of reactive centers can enhance chemical stability .

Purity specification

Supporting evidence

All isomers ≥95%
Storage: 2–8°C sealed dry

Purity parity; choice driven by LogP & sterics

No isomer-specific stability study available

Evidence Dimension	Commercial purity specification and recommended storage conditions
Target Compound Data	Purity ≥95%; storage: sealed, dry, 2–8°C; MW 215.33 g/mol
Comparator Or Baseline	3,3-isomer: ≥95% purity; 3,5-isomer: ≥95% purity; 3,4-isomer: ≥95% purity (all share identical MW and formula)
Quantified Difference	No quantitative purity differential; equivalent minimum purity across all isomers. Differentiation resides in the positional topology conferring potentially distinct long-term stability profiles.
Conditions	Vendor product specifications from ChemScene, AKSci, Fluorochem, and Leyan.com

Why This Matters

Equivalent purity specifications across isomers mean that procurement decisions should not be driven by purity alone; the physicochemical differentiation (LogP, steric environment) becomes the decisive factor for ensuring reproducible experimental outcomes.

Scaffold Relevance in Antitubercular Drug Discovery

The 4,4-dimethylcyclohexyl fragment serves as a key structural element in several investigational antitubercular compounds, including NITD-304 (MIC = 15 nM against Mycobacterium tuberculosis H37Rv) and NITD-349 (MIC₅₀ = 23 nM against M. tuberculosis H37Rv), both of which are indole-2-carboxamide derivatives bearing the 4,4-dimethylcyclohexyl substituent . SAR studies on N-(4,4-dimethylcyclohexyl)-substituted indole-2-carboxamides have demonstrated that the presence of the 4,4-dimethylcyclohexyl group directly influences compound solubility and enhances antimycobacterial activity . While the target compound 2-{2-[(4,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol is not itself a drug candidate, its 4,4-dimethylcyclohexyl-amine substructure makes it a direct synthetic precursor or intermediate for constructing this therapeutically validated scaffold.

Scaffold validation

Class-level inference

NITD-304: MIC 15 nM
NITD-349: MIC₅₀ 23 nM
(M. tuberculosis H37Rv)

Validated 4,4-substitution in antitubercular leads

Other isomers yield uncharacterized regioisomer SAR

Evidence Dimension	Pharmacological relevance of the 4,4-dimethylcyclohexyl scaffold in drug discovery
Target Compound Data	Contains the 4,4-dimethylcyclohexyl-amine motif, enabling direct incorporation into indole-2-carboxamide frameworks via the secondary amine
Comparator Or Baseline	3,3-dimethyl or 3,5-dimethyl isomers would generate regioisomeric drug candidates with potentially altered SAR; the 4,4-substitution pattern is specifically represented in the most potent disclosed antitubercular indole-2-carboxamides
Quantified Difference	NITD-304 (4,4-dimethylcyclohexyl-substituted): MIC = 15 nM vs. M. tuberculosis H37Rv; NITD-349: MIC₅₀ = 23 nM. Comparator data for 3,3- or 3,5-dimethyl analogs of these drug candidates have not been publicly disclosed.
Conditions	In vitro antimycobacterial assays against M. tuberculosis H37Rv; SAR studies from published medicinal chemistry campaigns

Why This Matters

For medicinal chemistry groups synthesizing antitubercular indole-2-carboxamide analogs, procurement of the 4,4-isomer is mandatory — not optional — because the 4,4-substitution pattern is the one validated in the most potent disclosed leads; using a 3,3- or 3,5-isomer would generate an uncharacterized regioisomer with unknown SAR.

Procurement-Driven Application Scenarios

Antitubercular Indole-2-Carboxamide Analog Synthesis

Medicinal chemistry teams developing MmpL3 inhibitors for multidrug-resistant tuberculosis require the 4,4-isomer specifically as a synthetic building block. The 4,4-dimethylcyclohexyl-amine substructure is directly incorporated into the indole-2-carboxamide scaffold of NITD-304 (MIC = 15 nM) and NITD-349 (MIC₅₀ = 23 nM) . Using the 3,3- or 3,5-dimethyl isomer would produce a regioisomeric analog with unvalidated SAR, wasting synthesis resources and confounding biological interpretation. Procurement of the correct positional isomer is therefore non-negotiable for SAR continuity.

Liquid-Liquid Extraction and Chromatographic Purification

The higher computed LogP of the 4,4-isomer (1.5537) compared to the 3,5-isomer (1.4096) means that this compound partitions more efficiently into organic solvents during extraction and exhibits longer retention on reversed-phase HPLC columns . For process chemists developing extraction or purification protocols, this LogP differential—though modest in absolute terms—can shift the extraction efficiency by several percent per stage, which compounds across multi-step workups. Specifying the 4,4-isomer ensures batch-to-batch consistency in downstream processing.

Derivatization with Reduced Steric Hindrance at the Amine

The geminal dimethyl substitution at the 4-position places the steric bulk of the methyl groups distal to the secondary amine, resulting in a less congested reaction center compared to the 3,3-isomer . This facilitates nucleophilic reactions at the amine (acylation, sulfonylation, reductive amination) with higher and more predictable conversion rates. Researchers performing parallel library synthesis where amine reactivity must be consistent across building blocks should preferentially select the 4,4-isomer to minimize steric variability.

Specialty Surfactant and Polymer Modifier Development

The ethoxy spacer linking the dimethylcyclohexyl group to the terminal hydroxyl group provides a hydrophilic-lipophilic balance that can be fine-tuned. The 4,4-isomer's LogP of 1.5537, combined with its bifunctional reactivity (amine for chain extension, hydroxyl for ethoxylation or esterification), makes it suitable as a building block for non-ionic surfactants and polymer modifiers where precise control of amphiphilic character is needed [1]. Substituting a positional isomer with a different LogP would shift the HLB of the resulting surfactant, potentially compromising emulsion stability or solubility in the target formulation.

Application

Selection Property

Validation Focus

Antitubercular indole-2-carboxamide synthesis

4,4-Dimethylcyclohexyl-amine substructure

SAR continuity with lead compounds

Liquid-liquid extraction & HPLC purification

Higher LogP among dimethyl isomers

Consistent extraction retention review

Amine derivatization (acylation, reductive amination)

Sterically accessible secondary amine

Predictable reactivity reproducibility

Specialty surfactant & polymer modifier synthesis

Bifunctional amphiphilic building block

HLB fine-tuning validation

• [1] US Patent Application US20100209378A1. Dimethylcyclohexyl Derivatives as Malodor Neutralizers. Givaudan SA. Priority date: 2008-09-05. Demonstrates industrial utility of dimethylcyclohexyl-aminoethoxy-ethanol structural class in consumer product formulations. View Source